(3-Methylpiperidin-1-yl)(pyrazolo[1,5-a]pyrimidin-2-yl)methanone

• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol
• IUPAC Name: (3-methylpiperidin-1-yl)-pyrazolo[1,5-a]pyrimidin-2-ylmethanone
• InChI: InChI=1S/C13H16N4O/c1-10-4-2-6-16(9-10)13(18)11-8-12-14-5-3-7-17(12)15-11/h3,5,7-8,10H,2,4,6,9H2,1H3
• InChI Key: APGBPUUUZMCWJN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=NN3C=CC=NC3=C2

Description

(3-METHYLPIPERIDINO)(PYRAZOLO[1,5-A]PYRIMIDIN-2-YL)METHANONE is a compound that belongs to the class of pyrazolo[1,5-a]pyrimidines. These compounds are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . The structure of this compound includes a pyrazolo[1,5-a]pyrimidine core, which is a fused heterocyclic system, and a 3-methylpiperidino group attached to it.

Preparation Methods

The synthesis of (3-METHYLPIPERIDINO)(PYRAZOLO[1,5-A]PYRIMIDIN-2-YL)METHANONE typically involves the condensation of aminopyrazoles with various reagents such as 1,2-allenic, enaminonitriles, enaminones, 1,3-diketones, unsaturated nitriles, or unsaturated ketones . The reaction conditions often include the use of catalysts and specific solvents to achieve high yields and purity. Industrial production methods may involve optimization of these synthetic routes to scale up the production while maintaining the quality and consistency of the compound .

Chemical Reactions Analysis

(3-METHYLPIPERIDINO)(PYRAZOLO[1,5-A]PYRIMIDIN-2-YL)METHANONE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific atoms or groups in the molecule.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits significant biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Medicine: It has been investigated for its potential as a therapeutic agent in the treatment of cancer, infectious diseases, and inflammatory conditions.

Industry: The compound is used in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of (3-METHYLPIPERIDINO)(PYRAZOLO[1,5-A]PYRIMIDIN-2-YL)METHANONE involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit cyclin-dependent kinase 2 (CDK2), which plays a crucial role in cell cycle regulation . By inhibiting CDK2, the compound can induce cell cycle arrest and apoptosis in cancer cells. Additionally, it may interact with other enzymes and receptors, contributing to its diverse biological activities .

Comparison with Similar Compounds

(3-METHYLPIPERIDINO)(PYRAZOLO[1,5-A]PYRIMIDIN-2-YL)METHANONE can be compared with other similar compounds, such as:

Pyrazolo[3,4-d]pyrimidine: This compound also exhibits significant biological activities and is used as a scaffold for the development of kinase inhibitors.

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine: Another similar compound with potential anticancer properties and kinase inhibition.

The uniqueness of (3-METHYLPIPERIDINO)(PYRAZOLO[1,5-A]PYRIMIDIN-2-YL)METHANONE lies in its specific structural features and the presence of the 3-methylpiperidino group, which may enhance its biological activity and selectivity compared to other similar compounds .